BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for Hydroxyzine
Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B1218746

Disclaimer: The following information pertains to Hydroxyzine hydrochloride (CAS No. 2192-20-
3), as searches for "hydrobenzole hydrochloride"” did not yield relevant results and it is
presumed to be a typographical error. It is crucial to consult the specific Safety Data Sheet
(SDS) for the product you are using and to adhere to all local, state, and federal regulations
regarding chemical waste disposal.

This guide provides essential safety and logistical information for the proper disposal of
Hydroxyzine hydrochloride, intended for researchers, scientists, and drug development
professionals.

I. Hazard Identification and Safety Data

Hydroxyzine hydrochloride is classified as a hazardous substance.[1][2] It is harmful if
swallowed, may cause drowsiness or dizziness, and is suspected of damaging fertility or the
unborn child.[3] It can also cause severe skin burns and eye damage.[1][4] Always handle this
chemical with appropriate personal protective equipment in a well-ventilated area.[2][3]
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Hazard . -
. Category Description Citations
Classification
Acute Oral Toxicity Category 4 Harmful if swallowed. [1112]1[3]
i Causes severe skin
Skin
) o Category 1 burns and eye [1][4]
Corrosion/Irritation
damage.
Serious Eye Causes serious eye
o Category 1 [1114]
Damage/Irritation damage.

Suspected of
Reproductive Toxicity Category 2 damaging fertility or [11121[3114]
the unborn child.

May cause
Specific Target Organ drowsiness or
Toxicity (Single Category 3 dizziness (affects [1][2][3]
Exposure) Central Nervous

System).

Il. Personal Protective Equipment (PPE) and
Handling

Before handling or disposing of Hydroxyzine hydrochloride, ensure the following personal
protective equipment is used:

e Hand Protection: Wear impervious gloves.[3]
o Eye/Face Protection: Use safety glasses with side-shields or goggles.[1]
» Skin and Body Protection: Wear suitable protective clothing.[1][5]

» Respiratory Protection: In case of insufficient ventilation or dust formation, wear an
appropriate respirator.[5]

Work should be conducted in a well-ventilated area or under a fume hood.[3] Avoid breathing
dust and prevent contact with skin and eyes.[3][5]
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lll. Spill Cleanup Procedures

In the event of a spill, follow these procedures:
o Evacuate: For large spills, evacuate non-essential personnel from the affected area.[5][6]
o Ventilate: Ensure adequate ventilation.[3]

» Containment: Prevent the spill from entering drains or waterways.[3] Cover drains if
necessary.[3]

e Cleanup:

o For solid (powder) spills: Collect the material using a method that avoids dust generation,
such as a damp cloth or a HEPA-filtered vacuum.[5]

o For liquid spills: Absorb the spill with an inert material (e.g., sand, vermiculite).[6]

o Collection: Place the collected waste into a properly labeled, sealed container for disposal.[5]

[6]

Decontamination: Thoroughly clean the spill area.[5]

IV. Disposal Protocol

All waste materials containing Hydroxyzine hydrochloride must be treated as hazardous waste
and disposed of in accordance with all applicable national and local regulations.[3][6]

¢ Do not dispose of down the drain or in regular trash.

o Containers: Leave chemicals in their original containers where possible.[3] Uncleaned
containers should be treated as the product itself.[3]

o Waste Disposal Facility: Dispose of the contents and container at an approved waste
disposal plant.[2][3][7] Contact a licensed professional waste disposal service to ensure
compliance.

V. Experimental Protocols Cited
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The information provided is based on standardized Safety Data Sheets and does not cite
specific experimental protocols. The disposal procedures are general guidelines for laboratory
settings.

VI. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Hydroxyzine hydrochloride.
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Hydroxyzine Hydrochloride Disposal Workflow
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Caption: Disposal workflow for Hydroxyzine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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